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Compound of Interest

Compound Name: Bevantolol

Cat. No.: B1218773 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Bevantolol, a beta-1 adrenoceptor antagonist, intended for researchers, scientists,

and drug development professionals. Adherence to these procedures is essential to ensure

personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions
Prior to handling Bevantolol for disposal, it is crucial to consult the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE) is mandatory.

Personal Protective Equipment (PPE): Wear protective clothing, chemical-resistant gloves

(e.g., nitrile), and safety glasses. If there is a risk of generating dust, a dust respirator is

required.

Emergency Procedures: In case of a spill, immediately alert personnel in the area. Prevent

the spillage from entering drains or water courses. Use dry clean-up procedures and avoid

generating dust.

Chemical and Physical Properties of Bevantolol
Understanding the properties of Bevantolol is the first step in determining the appropriate

disposal method. While specific ecotoxicity data for Bevantolol is not readily available, its

classification as a beta-blocker warrants caution due to the potential environmental impact of

this class of pharmaceuticals on aquatic ecosystems.
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Property Value

Chemical Formula C₂₀H₂₇NO₄

Molar Mass 345.439 g·mol⁻¹

Physical State Solid

Melting Point 137-138 °C

Solubility in Water 1.37e-02 g/L

LogP 3.00

Data sourced from PubChem and other chemical databases.[1][2][3]

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[4][5] Key regulations include:

Subpart P of RCRA: This rule specifically addresses the management of hazardous waste

pharmaceuticals by healthcare facilities and reverse distributors. A critical component of

Subpart P is the ban on sewering (flushing) hazardous waste pharmaceuticals.

State and Local Regulations: Many states and localities have their own regulations for

pharmaceutical waste disposal that may be more stringent than federal laws. It is mandatory

to consult with your institution's Environmental Health and Safety (EHS) department to

ensure compliance with all applicable rules.

Step-by-Step Disposal Protocol for Bevantolol
This protocol outlines the decision-making process and procedural steps for the proper

disposal of Bevantolol from a laboratory or research setting.

Step 1: Waste Identification and Classification
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Unused/Uncontaminated Bevantolol: If the material is in its original, unopened packaging

and has not expired, consider returning it to the supplier for reuse or recycling.

Contaminated or Expired Bevantolol: This is considered pharmaceutical waste and must be

disposed of following the subsequent steps. While Bevantolol is not explicitly listed as a P-

or U-listed hazardous waste under RCRA, its pharmacological activity and the general

guidance for beta-blockers necessitate that it be treated as a potentially hazardous chemical

waste.

Step 2: Segregation and Containment

Do Not Mix: Do not mix Bevantolol waste with household garbage, regular laboratory trash,

or other chemical waste streams unless directed by your EHS department.

Primary Container: Place the Bevantolol waste into a designated, leak-proof, and clearly

labeled hazardous waste container. The label should include "Hazardous Waste," the name

"Bevantolol," and the accumulation start date.

Empty Product Containers: Empty containers that held Bevantolol may still present a

chemical hazard. They should be managed as hazardous waste unless they are triple-rinsed.

The rinsate must be collected and disposed of as hazardous waste. Do not allow any wash

water to enter drains.

Step 3: Storage

Store the sealed waste container in a designated satellite accumulation area or central

hazardous waste storage area.

Ensure the storage area is secure and away from drains and incompatible materials.

Step 4: Final Disposal

Engage a Licensed Waste Contractor: The disposal of the accumulated Bevantolol waste

must be handled by a licensed hazardous waste management company.

Preferred Disposal Method: Incineration in a licensed hazardous waste incinerator is the

preferred method for destroying active pharmaceutical ingredients.
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Alternative Method: If incineration is not available, disposal in a specially licensed landfill that

accepts chemical and/or pharmaceutical wastes is a secondary option.

Documentation: Maintain all records of waste generation, storage, and disposal, including

manifests from the waste contractor, in accordance with institutional policy and regulatory

requirements.

Prohibited Disposal Methods
The following methods are strictly prohibited for the disposal of Bevantolol:

Disposal Down the Drain: Do not flush Bevantolol or allow any solutions containing it to

enter the sewer system. This is to prevent the contamination of waterways, as wastewater

treatment plants are often not equipped to remove such compounds, leading to potential

ecological harm.

Disposal in Regular Trash: Do not dispose of Bevantolol in the municipal solid waste stream

(household or laboratory trash).

Bevantolol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Bevantolol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1218773?utm_src=pdf-body
https://www.benchchem.com/product/b1218773?utm_src=pdf-body
https://www.benchchem.com/product/b1218773?utm_src=pdf-body
https://www.benchchem.com/product/b1218773?utm_src=pdf-body
https://www.benchchem.com/product/b1218773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Bevantolol for Disposal

Step 1: Assessment

Return/Recycle Pathway Disposal Pathway

Prohibited Actions

Bevantolol Waste Identified

Unused & Uncontaminated?

Return to Supplier for Reuse/
Recycling if Possible

Yes

Step 2: Segregate & Place in
Labeled Hazardous Waste Container

No

Step 3: Store in Designated
Secure Accumulation Area DO NOT Dispose Down Drain DO NOT Dispose in Regular Trash

Step 4: Arrange Pickup with
Licensed Waste Contractor via EHS

Final Disposal:
Incineration or

Licensed Landfill

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Bevantolol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bevantolol | C20H27NO4 | CID 2372 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pharmacompass.com [pharmacompass.com]

3. Bevantolol - Wikipedia [en.wikipedia.org]

4. sdmedwaste.com [sdmedwaste.com]

5. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

To cite this document: BenchChem. [Standard Operating Procedure for the Proper Disposal
of Bevantolol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218773#bevantolol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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